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Compound of Interest

Compound Name: trans-2-pentadecenoyl-CoA

Cat. No.: B15551073

For Researchers, Scientists, and Drug Development Professionals

Introduction

trans-2-pentadecenoyl-CoA is a long-chain monounsaturated fatty acyl-coenzyme A thioester.
As an intermediate in fatty acid metabolism, it plays a role in various biological processes,
including beta-oxidation and fatty acid elongation. Understanding its handling and storage is
critical for accurate and reproducible experimental results. These application notes provide
detailed guidelines for the proper storage, handling, and use of trans-2-pentadecenoyl-CoA in

a research setting.

Chemical and Physical Properties

While specific experimental data for trans-2-pentadecenoyl-CoA is limited, the following table
summarizes its computed properties and estimated values based on structurally similar long-
chain acyl-CoA esters.
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Property Value Source/Method
Molecular Formula C36H62N7017P3S PubChem CID: 86289263
Molecular Weight 985.9 g/mol Computed by PubChem[1]

Physical State

Solid (presumed)

General knowledge of long-

chain acyl-CoAs

Solubility

Water

Practically insoluble.[2] Forms

micelles above CMC.

Organic Solvents

Soluble in ethanol, chloroform,
diethyl ether.

Stock Solutions

Can be prepared in water-
miscible organic solvents like
DMSO for dilution in aqueous

buffers.

Critical Micelle Concentration
(CMC)

~30-60 uM (Estimated)

Estimated based on data for
palmitoyl-CoA (C16:0) and the
effect of a double bond. A
double bond decreases the
effective acyl chain length by
approximately 1.6 carbons.[3]
Palmitoyl-CoA has a CMC
ranging from 7 to 250 uM
depending on buffer

conditions.[4]

Stability

Solid

Relatively stable when stored

properly.

Aqueous Solution

Prone to hydrolysis of the
thioester bond, especially at

non-neutral pH.
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) Unsaturated acyl chain is
Exposure to Air ] o
susceptible to oxidation.

Handling and Storage Conditions

Proper handling and storage are crucial to maintain the integrity of trans-2-pentadecenoyl-
CoA.

Storage Recommendations

o Short-term Storage (days to weeks): Store as a solid or in a suitable organic solvent at
-20°C.

e Long-term Storage (months to years): For maximum stability, store as a lyophilized powder
or in an organic solvent at -80°C under an inert atmosphere (e.g., argon or nitrogen) to
prevent oxidation.

e Agueous Solutions: It is highly recommended to prepare aqueous solutions fresh for each
experiment. If short-term storage is necessary, flash-freeze aliquots in liquid nitrogen and
store at -80°C for no longer than one week. Avoid repeated freeze-thaw cycles.

Safe Handling Procedures

o Personal Protective Equipment (PPE): Wear standard laboratory attire, including a lab coat,
safety glasses, and gloves.

e Work Environment: Handle the compound in a well-ventilated area. For procedures that may
generate dust or aerosols, use a chemical fume hood.

» Dispensing: When weighing the solid, do so in a controlled environment to avoid inhalation of
any dust. For preparing solutions, add the solvent to the vial containing the solid to avoid
loss of material.

» Disposal: Dispose of waste in accordance with local, regional, and national regulations for
chemical waste.

Experimental Protocols

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/product/b15551073?utm_src=pdf-body
https://www.benchchem.com/product/b15551073?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15551073?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

The following are representative protocols for the use of trans-2-pentadecenoyl-CoA in
common experimental settings.

Protocol 1: Preparation of Stock Solutions

Objective: To prepare a concentrated stock solution of trans-2-pentadecenoyl-CoA for use in
various assays.

Materials:

trans-2-pentadecenoyl-CoA (solid)

Dimethyl sulfoxide (DMSO), anhydrous

Microcentrifuge tubes

Pipettes and sterile tips

Procedure:

Allow the vial of solid trans-2-pentadecenoyl-CoA to equilibrate to room temperature before
opening to prevent condensation of moisture.

e Weigh the desired amount of the solid in a microcentrifuge tube.

o Add the appropriate volume of anhydrous DMSO to achieve the desired stock concentration
(e.g., 10 mM).

» Vortex briefly to dissolve the solid completely.

 Aliquot the stock solution into smaller volumes in separate microcentrifuge tubes to avoid
repeated freeze-thaw cycles.

o Store the aliquots at -80°C under an inert atmosphere if possible.

Protocol 2: Enzymatic Assay for trans-2-Enoyl-CoA
Reductase Activity

© 2025 BenchChem. All rights reserved. 4/10 Tech Support


https://www.benchchem.com/product/b15551073?utm_src=pdf-body
https://www.benchchem.com/product/b15551073?utm_src=pdf-body
https://www.benchchem.com/product/b15551073?utm_src=pdf-body
https://www.benchchem.com/product/b15551073?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15551073?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Objective: To measure the activity of trans-2-enoyl-CoA reductase using trans-2-
pentadecenoyl-CoA as a substrate by monitoring the oxidation of NADPH.

Materials:

trans-2-pentadecenoyl-CoA stock solution (e.g., 10 mM in DMSO)

NADPH

Purified trans-2-enoyl-CoA reductase or cell lysate containing the enzyme

Assay Buffer (e.g., 100 mM potassium phosphate buffer, pH 7.4)

UV-transparent 96-well plate or cuvettes

Spectrophotometer capable of reading absorbance at 340 nm
Procedure:

e Prepare a reaction mixture in the assay buffer containing NADPH at a final concentration of
100-200 pM.

e Add the enzyme source (purified enzyme or cell lysate) to the reaction mixture.

 To initiate the reaction, add trans-2-pentadecenoyl-CoA to the desired final concentration
(e.g., 10-100 pM). The final concentration of DMSO should be kept low (e.g., <1%) to avoid
enzyme inhibition.

e Immediately monitor the decrease in absorbance at 340 nm at a constant temperature (e.g.,
37°C). The decrease in absorbance corresponds to the oxidation of NADPH to NADP*.

o Calculate the rate of NADPH oxidation using the molar extinction coefficient of NADPH at
340 nm (6220 M~1cm™1).

» Run appropriate controls, including a reaction mixture without the enzyme and a reaction
mixture without the substrate.

Signaling Pathways and Experimental Workflows
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Fatty Acid Beta-Oxidation Pathway

The following diagram illustrates the involvement of trans-2-enoyl-CoA intermediates in the
mitochondrial beta-oxidation spiral.
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lolase Fatty Acyl-CoA (C_n-2)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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